Cas no 1417793-73-7 (2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide)

• Product Name: 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide
• CAS No: 1417793-73-7
• MF: C₁₂H₁₇ClN₄O
• MW: 268.742581129074
• CID: 2091814
• PubChem ID: 71302523
• Update Time: 2025-06-15

2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide
• 2-Chloro-N-[1-(3-methyl-pyrazin-2-yl)-piperidin-3-yl]-acetamide
• 1417793-73-7
• AKOS024463827
• DB-227863
• G70605

• MDL： MFCD22631690
• Inchi： 1S/C12H17ClN4O/c1-9-12(15-5-4-14-9)17-6-2-3-10(8-17)16-11(18)7-13/h4-5,10H,2-3,6-8H2,1H3,(H,16,18)
• InChI Key： VABHPVARSCIYTG-UHFFFAOYSA-N
• SMILES： ClCC(NC1CN(C2C(C)=NC=CN=2)CCC1)=O

Computed Properties

• Exact Mass: 268.1090889g/mol
• Monoisotopic Mass: 268.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide

Introduction to 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide (CAS No. 1417793-73-7)

2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1417793-73-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates a piperidine ring linked to a pyrazine moiety, both of which are known for their role in modulating various biological pathways. The presence of a chloro substituent and an acetamide functional group further enhances its potential as a pharmacophore in drug design.

The piperidine ring is a common structural feature in many bioactive molecules, including several FDA-approved drugs. Its ability to mimic the conformational flexibility of amino acid side chains makes it an ideal scaffold for designing compounds that can interact with biological targets. In 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide, the piperidine ring is connected to a pyrazine ring, which is another heterocyclic structure known for its biological activity. Pyrazines have been widely studied for their roles in various therapeutic areas, including antiviral, antibacterial, and anticancer applications.

The acetamide group in the compound’s name is another key feature that contributes to its pharmacological potential. Acetamides are often found in drugs due to their ability to enhance solubility and metabolic stability. The chloro substituent on the nitrogen atom of the piperidine ring adds another layer of complexity to the molecule, potentially influencing its interactions with biological targets and its overall pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the combination of the piperidine-pyrazine core and the acetamide group can lead to strong interactions with enzymes and receptors involved in disease pathways. For instance, computational studies have suggested that this compound may interact with enzymes such as kinases, which are often implicated in cancer and inflammatory diseases.

In addition to theoretical predictions, experimental studies have begun to explore the biological activity of 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide. Preliminary assays have indicated that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, its structural features make it a candidate for further optimization as an antiviral or anticancer drug. The methylpyrazine moiety, in particular, has been identified as a key pharmacophore that contributes to its biological effects.

The synthesis of 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the piperidine derivative followed by functionalization with the pyrazine ring. The introduction of the chloro substituent and the acetamide group are critical steps that must be carefully controlled to avoid unwanted side reactions.

One of the most significant challenges in working with such compounds is their potential sensitivity to environmental conditions. Factors such as temperature, humidity, and light can affect their stability and reactivity. Therefore, researchers must employ stringent storage and handling protocols to maintain the integrity of the compound throughout experimental procedures.

The growing interest in 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide reflects broader trends in pharmaceutical research towards discovering novel bioactive molecules with improved efficacy and reduced side effects. The integration of traditional organic synthesis with modern techniques such as high-throughput screening and structure-based drug design has accelerated the discovery process significantly.

Future studies on this compound are likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning key functional groups such as the chloro substituent and the acetamide group, researchers aim to enhance its binding affinity and selectivity for target enzymes or receptors. Additionally, exploring new synthetic routes could improve scalability and cost-efficiency, making it more feasible for industrial applications.

The potential applications of 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide extend beyond antimicrobial or anticancer therapies. Its unique structural features suggest that it may also be effective against other diseases, including neurodegenerative disorders and autoimmune conditions. Further investigation into its mechanism of action will be crucial for unlocking its full therapeutic potential.

In conclusion, 2-Chloro-N-(1-(3-methylpyrazin-2-yl)piperidin-3-yl)acetamide (CAS No. 1417793-73-7) is a promising chemical entity with significant potential in pharmaceutical research. Its combination of known pharmacophores and novel structural features makes it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a vital role in addressing unmet medical needs.